[(3,5-Dichlorophenyl)methyl](3-methylbutan-2-yl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(3,5-Dichlorophenyl)methylamine is a secondary amine featuring a 3,5-dichlorophenylmethyl group attached to a branched 3-methylbutan-2-yl (isopentyl) amine moiety.
Properties
Molecular Formula |
C12H17Cl2N |
|---|---|
Molecular Weight |
246.17 g/mol |
IUPAC Name |
N-[(3,5-dichlorophenyl)methyl]-3-methylbutan-2-amine |
InChI |
InChI=1S/C12H17Cl2N/c1-8(2)9(3)15-7-10-4-11(13)6-12(14)5-10/h4-6,8-9,15H,7H2,1-3H3 |
InChI Key |
NNUMXYLWBIORQN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(C)NCC1=CC(=CC(=C1)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3,5-Dichlorophenyl)methylamine typically involves the reaction of 3,5-dichlorobenzyl chloride with 3-methylbutan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product.
Industrial Production Methods
Industrial production of (3,5-Dichlorophenyl)methylamine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity of the final product. The reaction conditions are optimized to achieve efficient conversion and minimize by-products.
Chemical Reactions Analysis
Types of Reactions
(3,5-Dichlorophenyl)methylamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the removal of chlorine atoms.
Substitution: The compound can undergo substitution reactions where the chlorine atoms are replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Reagents like sodium hydroxide (NaOH) and potassium carbonate (K2CO3) are used to facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or hydroxylated derivatives, while substitution reactions can produce a variety of substituted amines.
Scientific Research Applications
(3,5-Dichlorophenyl)methylamine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities and interactions with biological systems.
Medicine: Research is conducted to explore its potential therapeutic applications and pharmacological properties.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (3,5-Dichlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific context and application of the compound.
Comparison with Similar Compounds
Structural Analogues with Varied Amine Substituents
The compound’s closest structural analogs differ in the amine substituent, as highlighted in supplier catalogs (Table 1) :
| Compound Name | Amine Substituent | CAS Number | Key Structural Difference |
|---|---|---|---|
| (3,5-Dichlorophenyl)methylamine | 3-methylbutan-2-yl | 1178333-78-2 | Reference compound (branched C5 chain) |
| (3,5-Dichlorophenyl)methylamine | Propan-2-yl (isopropyl) | 1094755-34-6 | Shorter branched chain (C3) |
| (3,5-Dichlorophenyl)methylamine | Pentan-3-yl | 1178784-67-2 | Longer branched chain (C5, different branching) |
| (3,5-Dichlorophenyl)methylamine | Methyl | N/A | Minimal steric bulk |
Key Observations :
- Lipophilicity : Longer/branched chains (e.g., pentan-3-yl) may enhance lipophilicity, affecting membrane permeability and bioavailability.
Functional Group Comparisons: Amine vs. Succinimide
The nephrotoxic compound N-(3,5-dichlorophenyl)succinimide (NDPS) shares the 3,5-dichlorophenyl moiety but replaces the amine with a succinimide ring . NDPS induces proximal tubule damage in rats via metabolic activation, leading to interstitial nephritis. However, this remains speculative without direct toxicological data.
Pharmacologically Active Dichlorophenyl Derivatives
Several complex dichlorophenyl-containing compounds exhibit receptor-binding activity, such as:
Comparison Points :
- Halogen Positioning : The 3,5-dichloro substitution (vs. 3,4 in SR140333) may influence electronic properties and binding interactions.
Dichlorophenyl-Containing Precursors and Intermediates
Compounds like 1-(3,5-Dichlorophenyl)ethanone and 4-(2,3-dichlorophenyl)-1,4-dihydropyridine derivatives (e.g., clevidipine) highlight the versatility of dichlorophenyl groups in drug discovery. Clevidipine, a dihydropyridine calcium channel blocker, demonstrates that dichlorophenyl moieties can enhance target affinity, though its ester and pyridine groups differ significantly from the amine in the target compound.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
